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Compound of Interest

Compound Name: DRAQ7

Cat. No.: B1164519 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This guide provides a comprehensive overview of DRAQ7™, a far-red fluorescent DNA dye,

and its applications in biomedical research. We will delve into its mechanism of action, key

applications, detailed experimental protocols, and data analysis considerations, with a focus on

its utility in assessing cell viability and cytotoxicity.

Introduction to DRAQ7™
DRAQ7™ is a cell-impermeant, far-red fluorescent DNA dye that is highly useful for identifying

dead or membrane-compromised cells. Its chemical structure allows it to selectively enter cells

with compromised plasma membranes, a hallmark of cell death. Once inside the cell, it exhibits

a high affinity for double-stranded DNA (dsDNA), resulting in a significant increase in

fluorescence upon binding. This property makes it an excellent tool for discriminating between

viable and non-viable cells in a variety of applications.

Core Mechanism of Action:

The fundamental principle behind DRAQ7™ is its inability to cross intact cell membranes. In

healthy, viable cells, the plasma membrane acts as a barrier, excluding the dye. However, in

cells undergoing necrosis or late-stage apoptosis, membrane integrity is lost, allowing

DRAQ7™ to enter the cytoplasm and subsequently the nucleus. There, it intercalates with

dsDNA, leading to a strong fluorescent signal.
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Caption: Mechanism of DRAQ7™ action on viable vs. non-viable cells.
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Spectral Properties and Instrument Compatibility
DRAQ7™'s far-red fluorescence is a key advantage, minimizing spectral overlap with common

fluorophores like GFP and FITC. This makes it highly compatible with multicolor analysis.

Property Wavelength (nm) Notes

Excitation (Max) ~647 nm
Can be excited by 488, 532,

561, and 633/647 nm lasers.

Emission (Max) ~681 nm (bound to DNA)
Emission is typically collected

in the 660-780 nm range.

This spectral profile makes DRAQ7™ suitable for a wide range of instruments, including:

Flow cytometers with red lasers (e.g., 633 nm HeNe or 640 nm diode).

Fluorescence microscopes with appropriate filter sets (e.g., Cy5).

High-content imaging systems.

Core Applications in Biomedical Research
DRAQ7™ is a versatile tool for assessing cell health and is employed in numerous assays.

Flow Cytometry
In flow cytometry, DRAQ7™ is a reliable dead cell exclusion dye. It allows for the accurate

gating of viable cells, which is crucial for the analysis of rare cell populations and for ensuring

the integrity of cell sorting experiments.
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Caption: Experimental workflow for dead cell exclusion using DRAQ7™ in flow cytometry.

Fluorescence Microscopy and High-Content Screening
(HCS)
DRAQ7™ is widely used for static and time-lapse imaging to identify non-viable cells. Its high

photostability and low cytotoxicity to viable cells make it suitable for long-term experiments. In
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HCS, it serves as a robust endpoint for cytotoxicity assays, enabling the automated

quantification of cell death in response to various treatments.

Apoptosis and Necrosis Assays
While DRAQ7™ stains all membrane-compromised cells, it is particularly useful when

combined with other markers to distinguish between different modes of cell death. For instance,

in an apoptosis assay, it can be used alongside an early apoptotic marker like Annexin V.

Annexin V- / DRAQ7™-: Viable cells

Annexin V+ / DRAQ7™-: Early apoptotic cells

Annexin V+ / DRAQ7™+: Late apoptotic/necrotic cells
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Caption: Simplified apoptosis pathway indicating where DRAQ7™ identifies late-stage events.

Experimental Protocols and Quantitative Data
Recommended Staining Conditions
The optimal concentration and incubation time for DRAQ7™ can vary depending on the cell

type and experimental conditions. However, the following table provides a general starting

point.
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Parameter Flow Cytometry Fluorescence Microscopy

Working Concentration 0.3 - 3 µM 1 - 5 µM

Incubation Time 5 - 15 minutes 10 - 30 minutes

Incubation Temperature
Room Temperature (RT) or

37°C

Room Temperature (RT) or

37°C

Wash Step
Optional; generally not

required

Recommended for high

background

Detailed Protocol: Cell Viability Assessment by Flow
Cytometry
This protocol outlines the steps for using DRAQ7™ to identify dead cells in a suspension cell

culture.

Cell Preparation:

Harvest cells and adjust the cell density to 1 x 10⁶ cells/mL in a suitable buffer (e.g., PBS

with 1% BSA).

Prepare experimental controls (e.g., unstained cells, heat-killed cells for a DRAQ7™

positive control).

Staining:

Prepare a working solution of DRAQ7™ in the same buffer. For a final concentration of 1

µM, dilute the stock solution accordingly.

Add the DRAQ7™ working solution to the cell suspension.

Incubate for 10 minutes at room temperature, protected from light.

Data Acquisition:

Analyze the samples on a flow cytometer without a wash step.
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Use a 633/647 nm laser for excitation and collect the emission signal using a filter

appropriate for Cy5 or APC (e.g., a 660/20 BP filter).

Collect data for at least 10,000 events per sample.

Data Analysis:

Create a histogram or dot plot to visualize the DRAQ7™ fluorescence.

Use the unstained and positive control samples to set the gates for the DRAQ7™ negative

(viable) and DRAQ7™ positive (non-viable) populations.

Quantify the percentage of cells in each gate.

Advantages and Limitations
Advantages:

Far-Red Emission: Minimizes spectral overlap with other common fluorophores.

High Specificity: Clearly distinguishes between membrane-intact and membrane-

compromised cells.

No-Wash Protocol: Simplifies experimental workflows.

High Photostability: Suitable for imaging and time-lapse studies.

Low Cytotoxicity: Does not affect the viability of healthy cells during incubation.

Limitations:

Does Not Distinguish Modes of Cell Death: Stains all membrane-compromised cells,

requiring additional markers to differentiate between late apoptosis and necrosis.

Potential for Spectral Bleed-through: Although minimal, compensation may be required in

multicolor flow cytometry panels with spectrally adjacent dyes like APC.

Conclusion
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DRAQ7™ is a powerful and versatile far-red fluorescent dye for the identification of non-viable

cells in a wide range of biomedical research applications. Its favorable spectral properties, high

specificity, and ease of use make it an invaluable tool for researchers in fields such as

immunology, cancer biology, and drug discovery. By understanding its mechanism of action

and optimizing its use in various platforms, researchers can significantly improve the accuracy

and reliability of their cell-based assays.

To cite this document: BenchChem. [DRAQ7™: An In-depth Technical Guide for Biomedical
Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164519#draq7-applications-in-biomedical-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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